Cas no 957760-15-5 (7-Chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine)

• Product Name: 7-Chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine
• CAS No: 957760-15-5
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD09265711
• CID: 2092652
• Update Time: 2025-11-02

7-Chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine
• AK161588
• 1H-Pyrazolo[3,4-c]pyridine, 7-chloro-1-methyl-
• FCH1150621
• SB21258
• OR302625
• 7-chloro-1-methylpyrazolo[3,4-c]pyridine
• AX8294488
• AB0205201
• 7-Chloro-1-methyl-pyrazolo[3,4-c]pyridine
• ST24045623
• 7-Chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine (ACI)

• MDL： MFCD09265711
• Inchi： 1S/C7H6ClN3/c1-11-6-5(4-10-11)2-3-9-7(6)8/h2-4H,1H3
• InChI Key： WMDXHWDXUZEKHR-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=NN2C)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Topological Polar Surface Area: 30.7

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2 g/l) (25 º C),

7-Chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 7-Chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine

7-Chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine (CAS No. 957760-15-5): A Comprehensive Overview

7-Chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine (CAS No. 957760-15-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrazolo[3,4-c]pyridine core, serves as a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a chloro substituent at the 7-position and a methyl group at the 1-position, contributes to its distinct chemical properties and reactivity.

The growing interest in 7-Chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine is driven by its potential applications in drug discovery and development. Researchers are particularly intrigued by its role in the design of kinase inhibitors, which are pivotal in targeting various diseases, including cancer and inflammatory disorders. The compound's ability to modulate enzymatic activity makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for pyrazolo[3,4-c]pyridine derivatives has surged, reflecting broader trends in the pharmaceutical industry. With the rise of personalized medicine and targeted therapies, compounds like 7-Chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine are increasingly sought after for their versatility and efficacy. This aligns with the current focus on small molecule therapeutics and fragment-based drug design, which dominate discussions in scientific and commercial circles.

From a synthetic perspective, 7-Chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine offers several advantages. Its robust structure allows for diverse functionalization, enabling chemists to tailor its properties for specific applications. This adaptability is particularly relevant in the context of high-throughput screening and combinatorial chemistry, where rapid iteration and optimization are essential. Moreover, the compound's stability under various conditions enhances its utility in industrial-scale production.

The market dynamics surrounding 7-Chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine reflect its growing importance. As pharmaceutical companies invest heavily in novel drug candidates, the demand for high-quality intermediates like this compound continues to rise. This trend is further amplified by the increasing emphasis on intellectual property protection and patent strategies, which underscore the need for innovative chemical entities.

In addition to its pharmaceutical applications, 7-Chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine has potential uses in agrochemicals and materials science. Its heterocyclic framework is conducive to the development of crop protection agents and functional materials, expanding its relevance beyond traditional medicinal chemistry. This multidisciplinary appeal positions the compound as a key player in the broader chemical landscape.

For researchers and industry professionals, understanding the properties and applications of 7-Chloro-1-methyl-1H-pyrazolo[3,4-c]pyridine is crucial. Its synthesis, characterization, and utilization are subjects of ongoing investigation, with numerous studies highlighting its potential. As the scientific community continues to explore its capabilities, this compound is poised to play an increasingly prominent role in advancing chemical and pharmaceutical innovation.